Cas no 1158598-29-8 (Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride)

• Product Name: Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride
• CAS No: 1158598-29-8
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• MDL: MFCD07109730
• CID: 4681941
• Update Time: 2025-10-30

Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride
• Cl.CCCCNCC1=C(OC)C=C(OC)C=C1
• N-(2,4-Dimethoxybenzyl)butan-1-amine hydrochloride

• MDL： MFCD07109730
• Inchi： 1S/C13H21NO2.ClH/c1-4-5-8-14-10-11-6-7-12(15-2)9-13(11)16-3;/h6-7,9,14H,4-5,8,10H2,1-3H3;1H
• InChI Key： VCUKMSHFILDWKS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=CC=1CNCCCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 175
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride

Comprehensive Overview of Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride (CAS No. 1158598-29-8)

Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride (CAS No. 1158598-29-8) is a specialized organic compound with a wide range of applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique amine hydrochloride structure, has garnered significant attention due to its potential as a building block in synthetic chemistry. The presence of 2,4-dimethoxyphenyl and butyl groups enhances its reactivity, making it a valuable intermediate for designing novel molecules.

In recent years, the demand for Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride has increased, particularly in the context of drug discovery and medicinal chemistry. Researchers are exploring its utility in the synthesis of bioactive compounds, including potential candidates for central nervous system (CNS) disorders and anti-inflammatory agents. Its structural features align with current trends in small-molecule therapeutics, a hot topic in pharmaceutical innovation.

The compound's CAS No. 1158598-29-8 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development (R&D) workflows. Laboratories and manufacturers prioritize its use due to its consistent purity and stability, which are essential for high-throughput screening and structure-activity relationship (SAR) studies. These attributes make it a sought-after reagent in academic and industrial settings.

From an environmental and sustainability perspective, Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride is also being evaluated for its role in green chemistry initiatives. Scientists are investigating eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global efforts to promote sustainable chemical processes. This focus resonates with the growing consumer and regulatory emphasis on environmentally friendly solutions.

In addition to its pharmaceutical relevance, this compound has potential applications in agrochemical formulations. Its structural motifs are being studied for their efficacy in crop protection and pest management, addressing the increasing demand for high-efficiency and low-toxicity solutions in agriculture. Such applications are particularly relevant in the context of food security and sustainable farming practices.

For researchers and procurement specialists, understanding the physicochemical properties of Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride is crucial. Parameters such as solubility, melting point, and stability under various conditions are frequently searched topics in scientific literature and chemical supplier databases. These details are vital for ensuring compatibility with experimental protocols and scaling up production.

As the scientific community continues to explore the versatility of CAS No. 1158598-29-8, its role in innovative chemical synthesis and material science is expected to expand. Whether in drug development, agricultural chemistry, or sustainable manufacturing, this compound exemplifies the intersection of cutting-edge research and practical applications.